1-(Methylsulfonyl)-4-piperidinecarbonyl chloride

• IUPAC Name: 1-methylsulfonylpiperidine-4-carbonyl chloride
• InChI: InChI=1S/C7H12ClNO3S/c1-13(11,12)9-4-2-6(3-5-9)7(8)10/h6H,2-5H2,1H3
• InChI Key: NUDMYXJXBUZNNO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)Cl
• Molecular Formula: C7H12ClNO3S
• DSSTOX Substance ID: DTXSID70477826
• Molecular Weight: 225.69 g/mol
• CAS RN: 241138-40-9

Description

1-(Methylsulfonyl)-4-piperidinecarbonyl chloride, also known as MSPC, is a synthetic organosulfur compound used as a reagent in organic synthesis. It is a colorless liquid with a pungent odor and a melting point of -22.5 °C. MSPC is widely used in pharmaceutical and biotechnological research, as well as in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Scientific Research Applications

Application in Organic Synthesis

1-(Methylsulfonyl)-4-piperidinecarbonyl chloride has been utilized in various organic synthesis processes. For instance, it's used as an intermediate in the synthesis of compounds like (E)-1-Benzyl-3-(1-iodoethylidene)piperidine. This process involves nucleophile-promoted alkyne-iminium ion cyclizations, showcasing the versatility of this compound in creating structurally complex molecules (Arnold et al., 2003).

Antimicrobial Activity

Research indicates that derivatives of 1-(Methylsulfonyl)-4-piperidinecarbonyl chloride exhibit significant antimicrobial activities. A study synthesizing 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives demonstrated potent antimicrobial effects against bacterial and fungal pathogens, highlighting the potential of these derivatives in combating infections (Vinaya et al., 2009).

In Catalyst Design

The compound is also instrumental in the development of catalysts. For example, 1,4-disulfopiperazine-1,4-diium chloride, a related compound, has been employed as an ionic catalyst for synthesizing phthalazine derivatives, demonstrating its efficacy in facilitating complex chemical reactions (Shirini et al., 2017).

Structural Analysis and Crystallography

Structural analysis and crystallography studies have been conducted on derivatives of this compound. For instance, the crystal structure of [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol, derived from similar sulfonyl compounds, provides insights into the molecular configurations and interactions of these compounds (Girish et al., 2008).

Use in Battery Technology

Derivatives of 1-(Methylsulfonyl)-4-piperidinecarbonyl chloride have found applications in battery technology. Studies on binary electrolytes combining ionic liquids like N-butyl-methyl piperidinium bis(trifluoro-methylsulfonyl)imide with sulfones demonstrate improved performance in lithium-ion batteries, suggesting the utility of these compounds in enhancing energy storage technologies (Xiang et al., 2013).

Mechanism of Action

Target of Action

1-(Methylsulfonyl)-4-piperidinecarbonyl chloride, also known as methanesulfonyl chloride, is an organosulfur compound . It is primarily used to convert alcohols into alkyl mesylates . The primary targets of this compound are therefore alcohols and amines .

Mode of Action

Methanesulfonyl chloride is highly reactive and functions as an electrophile . It is mainly used to give methanesulfonates by its reaction with alcohols in the presence of a non-nucleophilic base . This reaction is believed to proceed via a mechanism wherein methanesulfonyl chloride first undergoes an E1cb elimination to generate the highly reactive parent sulfene (CH2=SO2), followed by attack by the alcohol and rapid proton transfer to generate the observed product .

Biochemical Pathways

The biochemical pathways affected by methanesulfonyl chloride are those involving the conversion of alcohols and amines. Methanesulfonates, the products of the reaction between methanesulfonyl chloride and alcohols, are used as intermediates in substitution reactions, elimination reactions, reductions, and rearrangement reactions . When treated with a Lewis acid, oxime methanesulfonates undergo facile Beckmann rearrangement .

Pharmacokinetics

It is known that the compound is reactive towards water, alcohols, and many amines . It is soluble in alcohol, ether, and most organic solvents .

Result of Action

The result of methanesulfonyl chloride’s action is the conversion of alcohols into alkyl mesylates . This conversion is used in various chemical reactions, including substitution reactions, elimination reactions, reductions, and rearrangement reactions .

Action Environment

The action of methanesulfonyl chloride is influenced by environmental factors such as the presence of water, alcohols, and amines, as well as the pH of the environment . It is reactive towards water, alcohols, and many amines . Therefore, the compound’s action, efficacy, and stability can be significantly affected by these factors.